![molecular formula N2O6Zn<br>Zn(NO3)2<br>Zn(NO3)2<br>N2O6Zn B079279 ZINC nitrate CAS No. 13778-30-8](/img/structure/B79279.png)
ZINC nitrate
Overview
Description
Zinc nitrate is an inorganic compound composed of zinc and nitrate ions. It is a white, crystalline solid that is highly soluble in water and is used in a variety of applications, including the manufacture of fertilizers, explosives, and certain types of paints and coatings. It is also used as a corrosion inhibitor in many industrial processes. This compound is an important component in many laboratory experiments, as it can be used to catalyze a variety of chemical reactions.
Scientific Research Applications
Agriculture : Zinc nitrate is used as a micronutrient in agriculture. It has been compared with nano zinc oxide for its impact on the growth and yield of wheat. Nano zinc oxide showed better results in increasing plant height, seeds per spike, and yield, compared to this compound (Sheoran et al., 2021). Another study found that foliar application of this compound enhanced maize yield and quality, and improved zinc distribution in plant organs (Ivanov et al., 2019).
Nanotechnology and Biomedicine : this compound is used in the synthesis of zinc oxide nanoparticles (ZnO NPs), which have applications in drug delivery, cancer treatment, and antimicrobial therapies. ZnO NPs can generate reactive oxygen species and induce apoptosis, making them effective in anticancer and antibacterial applications (Mishra et al., 2017); (Jiang et al., 2018).
Environmental Applications : this compound is also used in environmental applications, such as the removal of nitrate from liquids. A study demonstrated the use of nano zinc hydroxide, synthesized through an electrocoagulation process with this compound, for nitrate removal in water (Kamaraj et al., 2016).
Sensor Technology : this compound is involved in the fabrication of sensors. For instance, a study reported the development of a nitrate biosensor using zinc oxide nanorods grown on a silver electrode, where this compound played a critical role (Ahmad et al., 2017).
Material Science : In material science, this compound is used in the synthesis of various zinc-based materials. One study explored the role of this compound in creating zinc oxide nanostructures with potential applications in dye-sensitized solar cells (Saranya et al., 2019).
Mechanism of Action
Safety and Hazards
Zinc nitrate is classified as harmful if swallowed or inhaled, and it may cause skin and eye irritation . It is crucial to handle it with care, employing the use of protective gear such as gloves and goggles . In an environment with high temperatures, this compound may decompose, releasing toxic nitrogen oxides .
Future Directions
Research is ongoing into more specialized uses for zinc nitrate, including its potential application in the field of energy storage and production . One area of study involves its use as a precursor in the production of zinc oxide nanoparticles, which are utilized in photovoltaic cells, or solar cells .
Biochemical Analysis
Biochemical Properties
Zinc nitrate ionises to give zinc and nitrate ions in water . The basic radical Zn2+ hydrolyses to give weak base Zn(OH)2 and H+ ions are released which makes the solution acidic . Many gram-negative bacteria use nitrate as the final electron acceptor . Nitrate reduction test is a test that determines the production of an enzyme called nitrate reductase, which results in the reduction of nitrate (NO3) .
Molecular Mechanism
This compound’s molecular mechanism involves the reduction of nitrate to nitrite by the enzyme nitrate reductase . This enzyme reduces the nitrate present in the broth to nitrite, which may then be further reduced to nitric oxide, nitrous oxide, or nitrogen .
Temporal Effects in Laboratory Settings
It is known that this compound can be used in the synthesis of ZnO nanoparticles .
Metabolic Pathways
This compound is involved in the nitrate reduction pathway . In this pathway, nitrate is reduced to nitrite by the enzyme nitrate reductase .
properties
IUPAC Name |
zinc;dinitrate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2NO3.Zn/c2*2-1(3)4;/q2*-1;+2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONDPHDOFVYQSGI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Zn+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Zn(NO3)2, Array, N2O6Zn | |
Record name | ZINC NITRATE | |
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Record name | ZINC NITRATE | |
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Record name | zinc nitrate | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Zinc_nitrate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
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DSSTOX Substance ID |
DTXSID10890636 | |
Record name | Zinc nitrate | |
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Molecular Weight |
189.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Zinc nitrate is a colorless crystalline solid. Noncombustible, but accelerates the burning of combustible materials. If large quantities are involved in a fire or the combustible material is finely divided, an explosion may result. Prolonged exposure to fire or heat may result in an explosion. Toxic oxides of nitrogen are produced in fires involving this material. It is used as a catalyst in the manufacture of other chemicals, in medicine, and in dyes., Dry Powder; Liquid, Colorless solid; [ICSC] White solid; mp = 45.5 deg C (trihydrate); [HSDB], COLOURLESS CRYSTALS OR POWDER. | |
Record name | ZINC NITRATE | |
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Record name | Nitric acid, zinc salt (2:1) | |
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Record name | Zinc nitrate | |
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Record name | ZINC NITRATE | |
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Solubility |
SOLUBILITY: 184.3 G/100 CC WATER @ 20 °C /HEXAHYDRATE/, Soluble in alcohol., In water, 93 g/100g., Solubility in water, g/100ml at 20 °C: 200 (very good) | |
Record name | ZINC NITRATE | |
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Record name | ZINC NITRATE | |
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Density |
2.07 at 68 °F (USCG, 1999) - Denser than water; will sink, DENSITY: 2.065 G/CU CM @ 14 °C /HEXAHYDRATE/, Relative density (water = 1): 2.07 (hexahydrate) | |
Record name | ZINC NITRATE | |
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Color/Form |
White powder | |
CAS RN |
7779-88-6 | |
Record name | ZINC NITRATE | |
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Record name | Zinc nitrate | |
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Record name | ZINC NITRATE | |
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Record name | ZINC NITRATE | |
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Melting Point |
97 °F (USCG, 1999), -18 °C /hydrate/, ~110 °C | |
Record name | ZINC NITRATE | |
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Q & A
Q1: What are some common applications of zinc nitrate in materials science?
A: this compound serves as a versatile precursor for synthesizing various zinc-containing materials. It's used to create zinc oxide nanoparticles [, , , , , ], modify coral hydroxyapatite for bone tissue engineering [], develop dye-sensitized solar cells [, ], and prepare porous coatings on titanium through plasma electrolytic oxidation [].
Q2: Can you elaborate on the role of this compound in fabricating ZnO nanostructures?
A: this compound acts as a precursor in different synthesis routes for ZnO nanostructures. For instance, in hydrothermal synthesis, this compound reacts with a base like hexamethylenetetramine (HMT) to form ZnO nanorods [, ]. The morphology of the nanostructures can be tailored by adjusting parameters such as precursor concentration, temperature, and the use of additives like Pluronic P123 [].
Q3: How does the concentration of this compound influence the properties of synthesized materials?
A: The concentration of this compound plays a critical role in determining the size and distribution of nanoparticles. Studies have demonstrated that increasing the concentration of this compound during the hydrothermal synthesis of gold nanoparticles (AuNPs) leads to smaller AuNPs with lower area density [].
Q4: Does this compound impact the mechanical properties of materials like epoxy resin?
A: Research indicates that incorporating zinc oxide nanoparticles synthesized from this compound into epoxy resin can enhance its mechanical properties. This improvement is attributed to the good interfacial adhesion between the nanoparticles and the epoxy matrix [].
Q5: Is this compound used in the development of anti-reflective coatings?
A: Yes, this compound solutions are employed in the fabrication of anti-reflective coatings for dye-sensitized solar cells (DSSCs) []. These coatings, typically composed of zinc oxide, help improve the light-harvesting efficiency of the solar cells.
Q6: Does this compound contribute to corrosion or corrosion inhibition?
A: this compound exhibits a complex behavior regarding corrosion. While it can be corrosive to certain materials like carbon steel in high concentrations [], it also acts as a corrosion inhibitor when combined with other inhibitors like 2-mercaptobenzoimidazole []. The synergistic effect of this compound with sodium molybdate and tripolyphosphate significantly reduces the corrosion rate of stainless steel in acidic potassium permanganate solutions [].
Q7: What factors influence the corrosive or inhibitive nature of this compound?
A: The corrosive or inhibitive behavior of this compound depends on factors like its concentration, the presence of other chemicals, and the type of material it interacts with. For instance, a study found minimal corrosion of steel in this compound solutions at specific concentrations (100-150 g/L at 20°C) [].
Q8: How does inhaled this compound affect biological systems, particularly in mice?
A: Inhaling aerosolized this compound can induce acute pulmonary inflammation in mice []. This inflammatory response involves the release of cytokines and is dose-dependent. The study also revealed that this compound's effects are primarily localized to the lungs, with minimal systemic impact compared to inhaled zinc oxide nanoparticles [].
Q9: Does this compound affect the growth and reproduction of organisms in soil?
A: Research suggests that this compound can be more toxic to soil invertebrates like earthworms and collembolans in natural soils compared to artificial soil []. The toxicity is influenced by soil properties like pH. The study emphasized the importance of considering the variability of natural soils in ecological risk assessments [].
Q10: Can this compound be used to modify biological materials like chitosan hydrogels?
A: Yes, this compound can be incorporated into chitosan hydrogels, where it acts as a catalyst in the crosslinking reaction of chitosan []. This crosslinking influences the properties of the hydrogels, such as their swelling behavior, gelation time, and porosity [].
Q11: What are the environmental implications of using this compound?
A: The use of this compound necessitates careful consideration of its environmental impact. While it can be used to remediate contaminated soils due to its antimicrobial properties [], its release into the environment can negatively impact organisms like earthworms and collembolans [].
Q12: Are there any strategies for mitigating the potential negative environmental impact of this compound?
A: Sustainable practices are crucial for minimizing the environmental footprint of this compound. This includes careful dosage control in applications like soil treatment [], exploring alternative materials with lower environmental impact [], and implementing effective waste management and recycling strategies [].
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